Cas no 139948-75-7 (Polyisoprene-graft-maleic anhydride)

• Product Name: Polyisoprene-graft-maleic anhydride
• CAS No: 139948-75-7
• MF: C₁₄H₁₈O₃
• MW: 234.29
• CID: 64620
• PubChem ID: 133108916
• Update Time: 2025-10-22

Polyisoprene-graft-maleic anhydride Chemical and Physical Properties

Names and Identifiers

• Polyisoprene-graft-maleic anhydride
• 2-methylbuta-1,3-diene; 3-(3-methylbuta-1,3-dien-1-yl)oxolane-2,5-dione
• CID 133108916
• Polyisoprene-graft-Maleic anhydride(averageMw~25,000)
• Polyisoprene-graft-maleic anhydride ISO 9001：2015 REACH
• 2-methylbuta-1,3-diene;3-[(1E)-3-methylbuta-1,3-dienyl]oxolane-2,5-dione
• 139948-75-7
• WRJJKMSOBIKPNE-BJILWQEISA-N

• Inchi： 1S/C9H10O3.C5H8/c1-6(2)3-4-7-5-8(10)12-9(7)11;1-4-5(2)3/h3-4,7H,1,5H2,2H3;4H,1-2H2,3H3/b4-3+;
• InChI Key： WRJJKMSOBIKPNE-BJILWQEISA-N
• SMILES： O1C(CC(/C=C/C(=C)C)C1=O)=O.C(=C)(C=C)C

Computed Properties

• Exact Mass: 234.125594432g/mol
• Monoisotopic Mass: 234.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 314
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4

Experimental Properties

• Density: 0.92 g/mL at 25 °C(lit.)
• Refractive Index: n20/D 1.52(lit.)

Polyisoprene-graft-maleic anhydride Security Information

• WGK Germany：3

Additional information on Polyisoprene-graft-maleic anhydride

Recent Advances in Polyisoprene-graft-maleic anhydride (CAS: 139948-75-7) for Biomedical Applications

Polyisoprene-graft-maleic anhydride (PI-g-MA), with the Chemical Abstracts Service (CAS) number 139948-75-7, has emerged as a promising functional polymer in the field of biomedicine. This graft copolymer combines the elastomeric properties of polyisoprene with the reactive functionality of maleic anhydride, making it highly versatile for various biomedical applications. Recent studies have focused on leveraging its unique chemical structure for drug delivery systems, tissue engineering scaffolds, and bioadhesives.

A 2023 study published in the Journal of Biomaterials Science demonstrated the efficacy of PI-g-MA in enhancing the stability and bioavailability of hydrophobic drugs. The researchers utilized the maleic anhydride groups to covalently conjugate anticancer agents, resulting in a pH-responsive drug delivery system. The system showed controlled release profiles under acidic conditions, mimicking the tumor microenvironment, which significantly improved therapeutic outcomes in in vivo models.

In another groundbreaking study, PI-g-MA was employed as a key component in the development of biodegradable tissue scaffolds. The maleic anhydride moieties facilitated cross-linking with natural polymers such as collagen and chitosan, enhancing mechanical strength and biocompatibility. This innovation, detailed in a 2024 Advanced Materials publication, highlighted the scaffold's ability to support cell adhesion and proliferation, making it a viable candidate for regenerative medicine.

Furthermore, the chemical modification of PI-g-MA has been explored for bioadhesive applications. A recent ACS Applied Materials & Interfaces article reported the synthesis of a PI-g-MA-based adhesive that exhibited superior bonding strength and biodegradability compared to conventional medical adhesives. The study emphasized the potential of this material for surgical applications, particularly in minimally invasive procedures.

Despite these advancements, challenges remain in optimizing the synthesis and scalability of PI-g-MA for clinical use. Future research directions include investigating its long-term biocompatibility and exploring novel functionalization strategies to expand its biomedical applications. The ongoing studies underscore the transformative potential of PI-g-MA in addressing critical needs in drug delivery, tissue engineering, and medical adhesives.